Cas no 120258-27-7 (4-Bromo-2-ethylthiazole)

• Product Name: 4-Bromo-2-ethylthiazole
• CAS No: 120258-27-7
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD11223239
• CID: 2891484
• PubChem ID: 18761614
• Update Time: 2025-07-02

4-Bromo-2-ethylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethylthiazole
• 4-BROMO-2-ETHYL-THIAZOLE
• 2-ethyl-4-bromothiazole
• 4-bromo-2-ethyl-1,3-thiazole
• VEA25827
• 2688AJ
• SB31681
• Thiazole, 4-bromo-2-ethyl-
• 120258-27-7
• EN300-3270245
• F77813
• MFCD11223239
• BS-50527
• CS-0196562
• AKOS006308520
• SCHEMBL4008375

• MDL： MFCD11223239
• Inchi： 1S/C5H6BrNS/c1-2-5-7-4(6)3-8-5/h3H,2H2,1H3
• InChI Key： UGOTVBQVKYAZSV-UHFFFAOYSA-N
• SMILES： BrC1=CSC(CC)=N1

Computed Properties

• Exact Mass: 190.94043 g/mol
• Monoisotopic Mass: 190.94043 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1
• Molecular Weight: 192.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Bromo-2-ethylthiazole

Comprehensive Guide to 4-Bromo-2-ethylthiazole (CAS No. 120258-27-7): Properties, Applications, and Industry Insights

4-Bromo-2-ethylthiazole (CAS No. 120258-27-7) is a specialized organic compound belonging to the thiazole family, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for heterocyclic compounds in research and industrial processes, this compound has garnered significant attention due to its unique molecular structure and reactivity. In this article, we delve into its properties, synthesis methods, and emerging trends, while addressing common queries such as "What is 4-Bromo-2-ethylthiazole used for?" and "How to synthesize 4-Bromo-2-ethylthiazole?".

The molecular formula of 4-Bromo-2-ethylthiazole is C₅H₆BrNS, featuring a bromine atom at the 4-position and an ethyl group at the 2-position of the thiazole ring. This configuration enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in constructing complex molecules, particularly in the development of bioactive compounds and functional materials. Its CAS No. 120258-27-7 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains.

One of the most frequently asked questions is, "Where can I buy 4-Bromo-2-ethylthiazole?" The compound is available through reputable chemical suppliers specializing in fine chemicals and custom synthesis. However, quality and purity (typically ≥98%) are critical factors for researchers, as impurities may affect downstream applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, aligning with industry standards such as GMP and ISO certifications.

In recent years, the surge in green chemistry initiatives has influenced the synthesis of 4-Bromo-2-ethylthiazole. Traditional methods involving halogenation of thiazole derivatives are being optimized to reduce hazardous byproducts. Innovations like catalytic bromination and microwave-assisted synthesis are gaining traction, addressing environmental concerns while improving yield. These advancements resonate with the growing demand for sustainable chemical processes in academia and industry.

The compound's role in pharmaceutical research is another hot topic. 4-Bromo-2-ethylthiazole serves as a key building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Its thiazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity modulation. For instance, derivatives of this compound have shown promise in preclinical studies targeting inflammatory diseases and metabolic disorders, making it a focal point for patent filings and R&D investments.

Beyond pharmaceuticals, 4-Bromo-2-ethylthiazole finds applications in agrochemical formulations. Its incorporation into pesticides and herbicides enhances efficacy against resistant pests, a pressing issue in modern agriculture. Searches like "4-Bromo-2-ethylthiazole in crop protection" reflect the industry's interest in novel solutions for food security challenges. Additionally, its use in electronic materials, such as organic semiconductors, highlights its cross-disciplinary relevance.

Storage and handling of 4-Bromo-2-ethylthiazole require adherence to safety protocols. While not classified as hazardous under standard regulations, proper measures like anhydrous conditions and light-sensitive packaging are recommended to maintain stability. FAQs such as "Is 4-Bromo-2-ethylthiazole stable at room temperature?" are addressed by emphasizing its sensitivity to moisture and prolonged exposure to air, which may lead to degradation.

In conclusion, 4-Bromo-2-ethylthiazole (CAS No. 120258-27-7) exemplifies the intersection of chemical innovation and practical utility. From drug development to sustainable agriculture, its applications are vast and evolving. As research continues to uncover new potentials, this compound remains a staple in laboratories worldwide, driving progress across multiple scientific domains.